3-methyl-N-(oxolan-2-ylmethylcarbamothioyl)-1-phenylthieno[2,3-c]pyrazole-5-carboxamide

• IUPAC Name: 3-methyl-N-(oxolan-2-ylmethylcarbamothioyl)-1-phenylthieno[2,3-c]pyrazole-5-carboxamide
• InChI: InChI=1S/C19H20N4O2S2/c1-12-15-10-16(17(24)21-19(26)20-11-14-8-5-9-25-14)27-18(15)23(22-12)13-6-3-2-4-7-13/h2-4,6-7,10,14H,5,8-9,11H2,1H3,(H2,20,21,24,26)
• InChI Key: WVQFBZDVOCQFEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(S2)C(=O)NC(=S)NCC3CCCO3)C4=CC=CC=C4
• Molecular Formula: C19H20N4O2S2
• Molecular Weight: 400.5 g/mol

Description

3-methyl-N-(oxolan-2-ylmethylcarbamothioyl)-1-phenylthieno[2,3-c]pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H20N4O2S2 and its molecular weight is 400.52. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-N-(oxolan-2-ylmethylcarbamothioyl)-1-phenylthieno[2,3-c]pyrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-N-(oxolan-2-ylmethylcarbamothioyl)-1-phenylthieno[2,3-c]pyrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of pyrazole and pyrazolopyrimidine derivatives, as described by Hassan et al. (2014), involves reactions of N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate, leading to compounds with potential cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014). Similarly, Elmagd et al. (2017) used thiosemicarbazide derivatives as precursors for synthesizing heterocyclic compounds with antimicrobial assessment, highlighting the versatility of these compounds in drug discovery (Elmagd, Hemdan, Samy, & Youssef, 2017).

Biological Activity

Research on pyrazole and thieno[2,3-c]pyrazole derivatives often targets their potential biological activities. For example, Aytemir et al. (2003) synthesized amide derivatives of pyranone with antimicrobial activity against various bacterial and fungal strains, showcasing the broad spectrum of potential therapeutic applications of these compounds (Aytemir, Erol, Hider, & Özalp, 2003). Additionally, the study by McLaughlin et al. (2016) on the synthesis and characterization of pyrazole-carboxamide derivatives underscores the importance of these compounds in research chemical contexts, with potential implications for pharmacological studies (McLaughlin et al., 2016).